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Compound of Interest

Compound Name: Polidocanol

Cat. No.: B041958 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the methods used to

characterize the physical and chemical properties of Polidocanol foam, a sclerosing agent

widely used in the treatment of varicose veins. Detailed experimental protocols are provided to

ensure accurate and reproducible results.

Introduction to Polidocanol Foam Characterization
Polidocanol is a non-ionic surfactant that, when mixed with a gas, forms a foam used in

sclerotherapy.[1] The efficacy and safety of the foam are critically dependent on its

physicochemical properties. Therefore, thorough characterization is essential during research,

development, and quality control. Key properties that are routinely assessed include foam

stability, bubble size distribution, density, and viscosity. These characteristics are influenced by

numerous factors, including the concentration of Polidocanol, the type of gas used, the liquid-

to-gas ratio, and the method of foam generation.[2][3]

Physical Characterization Methods
The physical properties of Polidocanol foam determine its performance as a sclerosing agent.

Stable foam with a uniform and small bubble size is generally considered more effective.
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Foam stability is a critical parameter, as it dictates the contact time of the sclerosant with the

vein wall.[4] Two common methods to assess foam stability are the measurement of Foam

Half-Time (FHT) and Foam Drainage Time (FDT).

2.1.1. Foam Half-Time (FHT)

FHT is defined as the time it takes for half of the liquid to drain from the foam.[2] A longer FHT

generally indicates a more stable foam.

Protocol: Measurement of Foam Half-Time (FHT)

Objective: To determine the stability of Polidocanol foam by measuring the time required for

50% of the liquid to drain.

Materials:

Polidocanol solution (e.g., 1% or 3%)[5]

Gas source (e.g., room air, CO2/O2 mixture)[6]

Two sterile syringes (e.g., 10 mL)[4]

Three-way stopcock (for Tessari method) or a connector (for Double Syringe System)[6][7]

Graduated cylinder or a transparent container

Stopwatch

Microscope with a camera and image analysis software (optional, for bubble size analysis)

Procedure:

Foam Generation (Tessari Method):

Draw the desired volume of Polidocanol solution into one syringe and the corresponding

volume of gas into the other syringe to achieve the desired liquid-to-gas ratio (e.g., 1:4).[4]

Connect the two syringes to a three-way stopcock.[7]
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Rapidly pass the liquid and gas between the two syringes for a set number of cycles (e.g.,

10-20 times) to create a uniform foam.[7]

Measurement:

Immediately after generation, dispense the foam into a graduated cylinder.

Start the stopwatch.

Observe the separation of the liquid phase from the foam at the bottom of the cylinder.

Record the time it takes for the volume of the collected liquid to reach half of the initial

volume of the Polidocanol solution used to create the foam. This is the Foam Half-Time.

[5][8]

Data Recording:

Repeat the measurement at least three times and calculate the mean and standard

deviation.

2.1.2. Foam Drainage Time (FDT)

FDT is another measure of foam stability, quantifying the rate at which liquid drains from the

foam.[6]

Protocol: Measurement of Foam Drainage Time (FDT) using Turbiscan™ LAB

Objective: To assess foam stability by measuring the kinetics of liquid drainage.

Materials:

Polidocanol foam (prepared as described in the FHT protocol)

Turbiscan™ LAB or a similar optical scanning device

Glass measurement cell

Procedure:
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Sample Preparation:

Immediately after foam generation, carefully transfer the foam into the glass measurement

cell of the Turbiscan™ LAB, avoiding the creation of large voids.

Measurement:

Place the cell in the instrument.

Configure the software to operate in scanning detector mode to measure foam drainage

kinetics.[6]

The instrument will scan the sample over time, monitoring changes in light transmission

and backscattering, which correlate with liquid drainage and foam collapse.

Data Analysis:

The software will generate foam drainage curves. The Foam Drainage Time can be

determined from these curves, representing the time taken for a significant amount of

liquid to drain.[6]

Bubble Size and Distribution
The size and uniformity of the bubbles in the foam are crucial for its efficacy and safety.

Smaller, more uniform bubbles are generally preferred as they provide a larger surface area for

interaction with the vein wall and are less likely to cause gas embolism.[9]

Protocol: Bubble Size Analysis using Light Microscopy

Objective: To determine the mean bubble size and the size distribution of Polidocanol foam.

Materials:

Polidocanol foam

Microscope slide and coverslip

Light microscope equipped with a calibrated digital camera
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Image analysis software (e.g., ImageJ)

Procedure:

Sample Preparation:

Immediately after foam generation, place a small amount of foam onto a microscope slide

and gently place a coverslip over it.

Image Acquisition:

Place the slide on the microscope stage.

Using a suitable magnification, capture several images of the foam from different areas of

the slide to ensure a representative sample.

Image Analysis:

Open the captured images in the image analysis software.

Calibrate the software using a stage micrometer.

Use the software's tools to measure the diameter of a large number of bubbles (e.g.,

>200) across multiple images.[10]

Data Analysis:

Calculate the mean bubble diameter and the standard deviation.

Generate a histogram to visualize the bubble size distribution.

Foam Density
Foam density is primarily determined by the liquid-to-gas ratio used during its preparation.[9] It

is an important parameter as it influences the viscosity and stability of the foam.

Protocol: Foam Density Measurement

Objective: To determine the density of the Polidocanol foam.
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Materials:

Polidocanol foam

A container of known volume and weight (e.g., a small beaker or weighing boat)

Analytical balance

Procedure:

Measurement:

Weigh the empty container.

Carefully fill the container completely with the freshly generated foam, ensuring there are

no large voids.

Weigh the container with the foam.

Calculation:

Subtract the weight of the empty container from the weight of the container with foam to

get the mass of the foam.

Density is calculated by dividing the mass of the foam by the known volume of the

container.

Data Recording:

Perform multiple measurements and calculate the average density.

Rheological Properties
The viscosity of the foam affects its ability to displace blood and its residence time in the vein.

[7][11]

Protocol: Viscosity Measurement using a Rheometer

Objective: To characterize the flow behavior of Polidocanol foam.
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Materials:

Polidocanol foam

Rheometer with a suitable geometry (e.g., parallel plate or cone and plate)

Temperature control unit

Procedure:

Sample Loading:

Carefully load the freshly prepared foam onto the rheometer plate, ensuring the gap is

completely filled without trapping large air pockets.

Measurement:

Set the desired temperature.[11]

Perform a shear rate sweep to determine the viscosity as a function of shear rate.[11]

Data Analysis:

Plot viscosity versus shear rate. Polidocanol foam typically exhibits non-Newtonian,

shear-thinning behavior.

A power-law model can be used to describe the rheological data.[7]

Chemical Characterization
While physical properties are often the primary focus, understanding the chemical

characteristics of Polidocanol and its foam is also important.

Polidocanol is an alkyl polyglycol ether.[9] Its chemical structure consists of a hydrophobic

alkyl chain and a hydrophilic polyethylene glycol chain. This amphiphilic nature allows it to act

as a surfactant and form foam. The degradation of Polidocanol can occur through the

cleavage of the ether linkage and oxidation of the alkyl chain.[1]
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Data Presentation
Quantitative data from characterization studies should be summarized in a clear and structured

manner to facilitate comparison.

Table 1: Influence of Polidocanol Concentration on Foam Properties

Polidocanol Concentration
Foam Half-Time (FHT)
(seconds)

Mean Bubble Size (µm)

1% 115 - 157[5] 71 ± 9 (at t=0s)[5]

3% 143 - 192[5] Smaller than 1%[10]

Table 2: Effect of Additives on 3% Polidocanol Foam Stability[12]

Additive
(Glycerin)

Early Visual
Liquefaction
(s)

Half-Liquid
Time (s)

Bubbles/mm²
Mean Bubble
Diameter (µm)

None (Control) 27 ± 3.11 129.2 ± 11.00 68 98

1.66% 67.8 ± 6.49 260.4 ± 18.99 189 60

3.3% 48.6 ± 8.2 224.6 ± 13.03 76 92

5% 35.8 ± 4.49 189.2 ± 8.52 49 112

Visualizations
Diagrams can effectively illustrate experimental workflows and the relationships between

different parameters.
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Caption: Experimental workflow for Polidocanol foam characterization.
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Caption: Key factors influencing Polidocanol foam properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. Properties of polidocanol foam in view of its use in sclerotherapy - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. Polidocanol concentration and time affect the properties of foam used for sclerotherapy -
PubMed [pubmed.ncbi.nlm.nih.gov]

6. Benefits of polidocanol endovenous microfoam (Varithena®) compared with physician-
compounded foams - PMC [pmc.ncbi.nlm.nih.gov]

7. Foam-in-Vein: Characterisation of Blood Displacement Efficacy of Liquid Sclerosing
Foams - PMC [pmc.ncbi.nlm.nih.gov]

8. Stability of foam in sclerotherapy: differences between sodium tetradecyl sulfate and
polidocanol and the type of connector used in the double-syringe system technique -
PubMed [pubmed.ncbi.nlm.nih.gov]

9. Polidocanol for Endovenous Microfoam Sclerosant Therapy - PMC [pmc.ncbi.nlm.nih.gov]

10. Foam bubble size is significantly influenced by sclerosant concentration for polidocanol
but not sodium tetradecyl sulphate - PubMed [pubmed.ncbi.nlm.nih.gov]

11. Temperature Dependence of the Rheological Characteristics of Polidocanol Foam in
Conditions of Continuous Shear Deformation [wseas.com]

12. Polidocanol foam stability in terms of its association with glycerin - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for the
Characterization of Polidocanol Foam Properties]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b041958#methods-for-characterizing-
polidocanol-foam-properties]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b041958?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Chemical-structure-of-polidocanol_fig1_38088065
https://www.researchgate.net/publication/51522668_Polidocanol_Concentration_and_Time_Affect_the_Properties_of_Foam_Used_for_Sclerotherapy
https://pubmed.ncbi.nlm.nih.gov/25433198/
https://pubmed.ncbi.nlm.nih.gov/25433198/
https://www.researchgate.net/publication/268986601_Properties_of_Polidocanol_foam_in_view_of_its_use_in_sclerotherapy
https://pubmed.ncbi.nlm.nih.gov/21790848/
https://pubmed.ncbi.nlm.nih.gov/21790848/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4838175/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4838175/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9775758/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9775758/
https://pubmed.ncbi.nlm.nih.gov/15720090/
https://pubmed.ncbi.nlm.nih.gov/15720090/
https://pubmed.ncbi.nlm.nih.gov/15720090/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2787977/
https://pubmed.ncbi.nlm.nih.gov/33736561/
https://pubmed.ncbi.nlm.nih.gov/33736561/
https://wseas.com/journals/articles.php?id=3042
https://wseas.com/journals/articles.php?id=3042
https://pubmed.ncbi.nlm.nih.gov/23470491/
https://pubmed.ncbi.nlm.nih.gov/23470491/
https://www.benchchem.com/product/b041958#methods-for-characterizing-polidocanol-foam-properties
https://www.benchchem.com/product/b041958#methods-for-characterizing-polidocanol-foam-properties
https://www.benchchem.com/product/b041958#methods-for-characterizing-polidocanol-foam-properties
https://www.benchchem.com/product/b041958#methods-for-characterizing-polidocanol-foam-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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